2-({N-(methylsulfonyl)-N-[3-(trifluoromethyl)phenyl]glycyl}amino)benzamide

• IUPAC Name: 2-[[2-[N-methylsulfonyl-3-(trifluoromethyl)anilino]acetyl]amino]benzamide
• InChI: InChI=1S/C17H16F3N3O4S/c1-28(26,27)23(12-6-4-5-11(9-12)17(18,19)20)10-15(24)22-14-8-3-2-7-13(14)16(21)25/h2-9H,10H2,1H3,(H2,21,25)(H,22,24)
• InChI Key: FOSWCIVSKPEETL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)NC1=CC=CC=C1C(=O)N)C2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C17H16F3N3O4S
• Molecular Weight: 415.4 g/mol

Description

2-({N-(methylsulfonyl)-N-[3-(trifluoromethyl)phenyl]glycyl}amino)benzamide, also known as MPT0B392, is a small molecule compound that has been synthesized for its potential use in cancer treatment. This compound has been shown to have promising results in scientific research, particularly in its mechanism of action and biochemical and physiological effects.

Mechanism of Action

2-({N-(methylsulfonyl)-N-[3-(trifluoromethyl)phenyl]glycyl}amino)benzamide has been shown to target the PI3K/AKT/mTOR signaling pathway, which is a critical pathway in cancer development and progression. This pathway is involved in cell growth and survival, and is frequently dysregulated in cancer cells. 2-({N-(methylsulfonyl)-N-[3-(trifluoromethyl)phenyl]glycyl}amino)benzamide inhibits the activity of this pathway, leading to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-({N-(methylsulfonyl)-N-[3-(trifluoromethyl)phenyl]glycyl}amino)benzamide has been shown to have several biochemical and physiological effects on cancer cells. Studies have shown that 2-({N-(methylsulfonyl)-N-[3-(trifluoromethyl)phenyl]glycyl}amino)benzamide inhibits cell proliferation and induces apoptosis in cancer cells. Additionally, 2-({N-(methylsulfonyl)-N-[3-(trifluoromethyl)phenyl]glycyl}amino)benzamide has been shown to inhibit tumor growth and metastasis in animal models of cancer.

Advantages and Limitations for Lab Experiments

2-({N-(methylsulfonyl)-N-[3-(trifluoromethyl)phenyl]glycyl}amino)benzamide has several advantages for lab experiments, including its high purity and stability. Additionally, 2-({N-(methylsulfonyl)-N-[3-(trifluoromethyl)phenyl]glycyl}amino)benzamide has been shown to have low toxicity in animal models, which is important for its potential use in cancer treatment. However, limitations of 2-({N-(methylsulfonyl)-N-[3-(trifluoromethyl)phenyl]glycyl}amino)benzamide include its relatively low solubility and the need for further studies to determine its optimal dosage and administration.

Future Directions

For research include studying its efficacy in combination with other cancer treatments and determining its optimal dosage and administration.

Scientific Research Applications

2-({N-(methylsulfonyl)-N-[3-(trifluoromethyl)phenyl]glycyl}amino)benzamide has been studied extensively in scientific research for its potential use in cancer treatment. Studies have shown that 2-({N-(methylsulfonyl)-N-[3-(trifluoromethyl)phenyl]glycyl}amino)benzamide has anti-tumor activity in various cancer cell lines, including breast, lung, and colon cancer. Additionally, 2-({N-(methylsulfonyl)-N-[3-(trifluoromethyl)phenyl]glycyl}amino)benzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, which are important mechanisms in cancer treatment.